Cas no 56911-50-3 (2-(3-hydroxyphenyl)propanoic acid)

• Product Name: 2-(3-hydroxyphenyl)propanoic acid
• CAS No: 56911-50-3
• CID: 4655240
• PubChem ID: 12446853
• Update Time: 2025-05-23

2-(3-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)propanoic acid

Additional information on 2-(3-hydroxyphenyl)propanoic acid

2-(3-Hydroxyphenyl)Propanoic Acid: A Comprehensive Overview

2-(3-Hydroxyphenyl)Propanoic Acid, also known by its CAS number 56911-50-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group attached to a phenyl ring and a propanoic acid moiety. The hydroxyl group plays a crucial role in determining the compound's reactivity and solubility, while the propanoic acid group contributes to its acidity and ability to form esters or amides.

Recent studies have highlighted the potential of 2-(3-Hydroxyphenyl)Propanoic Acid as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of antioxidant agents and anti-inflammatory drugs. The compound's ability to undergo various chemical transformations, such as esterification and amidation, makes it an ideal building block for designing complex molecular architectures. Moreover, its phenolic hydroxyl group enables it to participate in hydrogen bonding, which is essential for stabilizing supramolecular assemblies.

The synthesis of 2-(3-Hydroxyphenyl)Propanoic Acid can be achieved through multiple routes. One common method involves the oxidation of 2-(3-hydroxyphenyl)propanal using oxidizing agents like potassium permanganate or Jones reagent. Another approach is the hydrolysis of esters derived from the corresponding acid. Recent advancements in green chemistry have led to the development of more sustainable synthesis pathways, such as using enzymatic catalysis or microwave-assisted reactions. These methods not only improve yield but also reduce environmental impact.

In terms of applications, 2-(3-Hydroxyphenyl)Propanoic Acid has found significant use in the pharmaceutical industry as an intermediate for drug development. For example, it serves as a key component in the synthesis of β-lactam antibiotics, where its hydroxyl group facilitates ring formation. Additionally, this compound has been explored for its potential in creating biodegradable polymers, which are increasingly sought after due to their environmental benefits.

Recent research has also focused on the biological activity of 2-(3-Hydroxyphenyl)Propanoic Acid derivatives. Studies have shown that certain derivatives exhibit potent antimicrobial activity, making them promising candidates for developing new generations of antibiotics. Furthermore, this compound has been investigated for its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

The physical properties of 2-(3-Hydroxyphenyl)Propanoic Acid are also worth noting. It is a white crystalline solid with a melting point of approximately 170°C and a solubility of about 0.1 g/100 mL in water at room temperature. Its solubility increases significantly with temperature, making it suitable for various thermal processes. The compound's acidity is moderate, with a pKa value around 4.5, which is typical for carboxylic acids.

In conclusion, 2-(3-Hydroxyphenyl)Propanoic Acid (CAS No: 56911-50-3) is a multifaceted compound with wide-ranging applications and ongoing research interest. Its unique structure and reactivity make it an invaluable tool in organic synthesis and material science. As researchers continue to explore its potential, new discoveries are expected to further expand its utility across diverse industries.